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For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling soda lime, a common laboratory reagent. Adherence to these procedural steps will

minimize risks and ensure safe operational and disposal practices.

Soda lime is a mixture of calcium hydroxide and sodium hydroxide, and it is corrosive.[1][2] It

can cause severe skin burns, eye damage, and respiratory irritation.[3][4] Therefore, proper

handling and the use of appropriate personal protective equipment (PPE) are crucial.

Personal Protective Equipment (PPE)
When handling soda lime, it is imperative to use the following personal protective equipment to

prevent contact and exposure:

Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[3][5] In

situations where splashing is possible, a full face shield should also be worn.[5]

Skin Protection: Wear impervious protective clothing to prevent skin contact.[5] This includes

a lab coat, apron, or coveralls, as well as long rubber boots.[5] Chemical-resistant gloves

(e.g., rubber) are required.

Respiratory Protection: A system of local and/or general exhaust is recommended to keep

employee exposures below the Airborne Exposure Limits.[5][6] If dust formation is
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unavoidable or if exposure limits are exceeded, a NIOSH-approved full-facepiece particulate

respirator (N100 filters) should be used.[5]

Occupational Exposure Limits
Workplace exposure to the components of soda lime should not exceed the limits established

by regulatory bodies.

Component CAS No. OSHA PEL ACGIH TLV NIOSH REL

Calcium

Hydroxide
1305-62-0

15 mg/m³ (total

dust), 5 mg/m³

(respirable

fraction) TWA[6]

5 mg/m³ (TWA)

[6]
5 mg/m³ (TWA)

Sodium

Hydroxide
1310-73-2

2 mg/m³ (Ceiling)

[6]

2 mg/m³ (Ceiling)

[6]
2 mg/m³ (Ceiling)

Potassium

Hydroxide
1310-58-3 -

2 mg/m³ (Ceiling)

[6]
2 mg/m³ (Ceiling)

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

REL: Recommended Exposure Limit.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of soda lime and ensuring

a safe laboratory environment.

Handling:

Ensure adequate ventilation in the handling area.[7]

Avoid generating dust.[7] Use a method that does not generate dust when picking up

spills.[5]

Do not breathe dust.[3][4]

Avoid contact with skin, eyes, and clothing.[3][8]
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Wash hands thoroughly after handling.[3][7]

Storage:

Store in a tightly closed container.[3][6][7]

Keep in a cool, dry, well-ventilated area.[5][6][7]

Protect from moisture and air.[7][8][9]

Isolate from incompatible substances such as strong acids.[6][7]

Spill and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary.

Spill Response:

Ventilate the area of the leak or spill.[5]

Wear appropriate personal protective equipment as specified in the PPE section.[5]

For solid spills, carefully sweep or vacuum up the material and place it into a suitable,

labeled container for disposal.[7][8] Avoid generating dust.[5][7]

Do not flush caustic residues to the sewer.[5]

Residues can be diluted with water and neutralized with a dilute acid such as acetic or

hydrochloric acid.[5] The neutralized residue should then be absorbed on an inert

substance like clay or vermiculite and placed in a suitable container for disposal.[5]

Disposal:

Dispose of unused soda lime and its container in accordance with federal, state, and local

regulations.[5][6]

Whatever cannot be saved for recovery or recycling should be managed in an appropriate

and approved waste disposal facility.[6]
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Contamination of the product may change the waste management options.[6]

Soda Lime Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of soda lime, from

preparation to disposal.
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Soda Lime Handling Workflow

Pre-Handling

Handling

Post-Handling
Spill & Disposal

Ensure Adequate Ventilation

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Inspect Soda Lime Container for Damage

Carefully Open Container

If OK

Dispense Soda Lime
(Avoid Dust Generation)

Tightly Close Container

Spill Response:
- Ventilate

- Wear PPE
- Contain & Clean Up

If Spill Occurs

Clean Work Area

Doff PPE Correctly Dispose of Waste
(In Accordance with Regulations)

Dispose of cleaning materials

Wash Hands Thoroughly

Click to download full resolution via product page

A flowchart outlining the safe handling of soda lime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Soda lime | CaHNaO2 | CID 66545795 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. SODA LIME, WITH MORE THAN 4% SODIUM HYDROXIDE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

3. carlroth.com [carlroth.com]

4. elementalmicroanalysis.com [elementalmicroanalysis.com]

5. technopharmchem.com [technopharmchem.com]

6. kernccd-keenan.safecollegessds.com [kernccd-keenan.safecollegessds.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. shop.chemsupply.com.au [shop.chemsupply.com.au]

9. Soda Lime SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling Soda Lime].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591003#personal-protective-equipment-for-handling-
soda-lime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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